2-(Tert-butyl)-7-piperazino-5-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine

• IUPAC Name: 2-tert-butyl-7-piperazin-1-yl-5-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine
• InChI: InChI=1S/C15H20F3N5/c1-14(2,3)10-8-12-20-11(15(16,17)18)9-13(23(12)21-10)22-6-4-19-5-7-22/h8-9,19H,4-7H2,1-3H3
• InChI Key: GOIBENJQABAIQK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=NN2C(=C1)N=C(C=C2N3CCNCC3)C(F)(F)F
• Molecular Formula: C15H20F3N5
• Molecular Weight: 327.35 g/mol

Description

The compound “2-(Tert-butyl)-7-piperazino-5-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine” is a pyrazolo[1,5-a]pyrimidine derivative. Pyrazolo[1,5-a]pyrimidines are a class of compounds that have been identified as strategic compounds for optical applications due to their tunable photophysical properties.

Synthesis Analysis

The synthesis of pyrazolo[1,5-a]pyrimidines involves various methodologies. For instance, a family of pyrazolo[1,5-a]pyrimidines (PPs) was synthesized using a simpler and greener synthetic methodology. Another study reported the synthesis of pyrazolo[1,5-a]pyrimidines involving SNAr and Suzuki Cross-Coupling Reactions.

Molecular Structure Analysis

The molecular structure of pyrazolo[1,5-a]pyrimidines can be influenced by the presence of electron-donating groups (EDGs) at position 7 on the fused ring, which can improve both the absorption and emission behaviors. The dipole moment changes in these compounds were calculated to be 10.3, 12.8, and 19.0 D.

Chemical Reactions Analysis

The chemical reactions of pyrazolo[1,5-a]pyrimidines can be influenced by the presence of electron-donating groups (EDGs) at position 7 on the fused ring. For instance, compound 4a with pyridine as an EWG at position 7 displayed a stronger solvatofluorochromic effect than that observed in 4e bearing an EDG in the same position.

Physical And Chemical Properties Analysis

Pyrazolo[1,5-a]pyrimidines have tunable photophysical properties. They can go from ε = 3320 M −1 cm −1 and ϕF = 0.01 to ε = 20 593 M −1 cm −1 and ϕF = 0.97. The properties and stability found in these compounds are comparable to commercial probes such as coumarin-153, prodan, and rhodamine 6G.

Scientific Research Applications

Antibacterial Activity

The compound could potentially be used in the development of new antimicrobial agents. .

Anticancer Activity

Pyrimidine derivatives, such as the compound , have been studied for their anticancer activity. .

Anti-tubercular Agents

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Fluorophores

The compound could potentially be used in the development of fluorophores. .

Inhibitors of CDK Enzyme

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Development of New Drugs

The compound could potentially be used in the development of new drugs. .

Future Directions

The future directions for the research on pyrazolo[1,5-a]pyrimidines could involve further exploration of their optical applications, as well as their potential as inhibitors. Further studies could also focus on improving their synthetic methodologies.

Mechanism of Action

Target of Action

The primary target of 2-(Tert-butyl)-7-piperazino-5-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine is Cyclin-Dependent Kinase 2 (CDK2) . CDK2 is a crucial regulator of the cell cycle and its inhibition is an appealing target for cancer treatment .

Mode of Action

This compound interacts with CDK2, inhibiting its enzymatic activity . The inhibition of CDK2 leads to a significant alteration in cell cycle progression . Molecular docking simulation of the compound confirmed the good fit into the CDK2 active site through essential hydrogen bonding with Leu83 .

Biochemical Pathways

The inhibition of CDK2 affects the downstream signal transduction pathways, including Ras/Erk, PLC-γ, and PI3K/Akt . These pathways are associated with the proliferation, differentiation, and survival of cells . Therefore, the compound’s action on CDK2 can lead to the inhibition of these pathways, affecting cell proliferation and survival .

Pharmacokinetics

In silico ADMET studies and drug-likeness studies using a Boiled Egg chart showed suitable pharmacokinetic properties . These studies help in structure requirement prediction for the observed antitumor activity . .

Result of Action

The compound’s action results in significant cytotoxic activities against various cell lines . For instance, it has shown superior cytotoxic activities against MCF-7 and HCT-116 with IC 50 range (45–97 nM) and (6–99 nM), respectively . It also induces apoptosis within HCT cells .